Cas no 1196474-65-3 (4-(3-(Benzyloxy)phenoxy)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde)

4-(3-(Benzyloxy)phenoxy)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde structure
1196474-65-3 structure
Product Name:4-(3-(Benzyloxy)phenoxy)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
CAS No:1196474-65-3
MF:C26H27BO5
MW:430.300587892532
CID:2113857
Update Time:2023-08-04

4-(3-(Benzyloxy)phenoxy)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-(3-(benzyloxy)phenoxy)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
    • CJJGIDBBKRTNLT-UHFFFAOYSA-N
    • 4-(3-benzyloxy-phenoxy)-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)benzaldehyde
    • 4-(3-(Benzyloxy)phenoxy)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
    • Inchi: 1S/C26H27BO5/c1-25(2)26(3,4)32-27(31-25)24-16-23(14-13-20(24)17-28)30-22-12-8-11-21(15-22)29-18-19-9-6-5-7-10-19/h5-17H,18H2,1-4H3
    • InChI Key: CJJGIDBBKRTNLT-UHFFFAOYSA-N
    • SMILES: O1B(C2C=C(C=CC=2C=O)OC2C=CC=C(C=2)OCC2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 601
  • Topological Polar Surface Area: 54
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